Cas no 77278-86-5 (tert-butyl 4-(2-cyanoethyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(2-cyanoethyl)piperazine-1-carboxylate
• CAS No: 77278-86-5
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• MDL: MFCD05664948
• CID: 1783924
• PubChem ID: 33679615
• Update Time: 2025-09-26

tert-butyl 4-(2-cyanoethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 4-(2-cyanoethyl)-, 1,1-dimethylethyl ester
• tert-butyl 4-(2-cyanoethyl)piperazine-1-carboxylate
• 77278-86-5
• SCHEMBL4092828
• CDA27886
• AS-5324
• tert-butyl4-(2-cyanoethyl)piperazine-1-carboxylate
• tert-Butyl 4-(2-cyanoethyl)-1-piperazinecarboxylate, AldrichCPR
• DB-130623
• F2158-0458
• 4-(2-Cyano-Ethyl)-Piperazine-1-Carboxylic Acid Tert-Butyl Ester
• EN300-223451
• UWZSMTGOKZRFGS-UHFFFAOYSA-N
• AKOS000276614
• 3-(1-tert-Butoxycarbonylpiperazin-4-yl)propanenitrile
• CS-0317197
• MFCD05664948

• MDL： MFCD05664948
• Inchi： 1S/C12H21N3O2/c1-12(2,3)17-11(16)15-9-7-14(8-10-15)6-4-5-13/h4,6-10H2,1-3H3
• InChI Key： UWZSMTGOKZRFGS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCC#N)CC1)=O

Computed Properties

• Exact Mass: 239.16353
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 362.8±37.0 °C at 760 mmHg
• Flash Point: 173.2±26.5 °C
• PSA: 56.57
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-butyl 4-(2-cyanoethyl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 4-(2-cyanoethyl)piperazine-1-carboxylate

Professional Introduction to Tert-butyl 4-(2-cyanoethyl)piperazine-1-carboxylate (CAS No. 77278-86-5)

Tert-butyl 4-(2-cyanoethyl)piperazine-1-carboxylate, with the chemical formula C₁₂H₁₈N₂O₂, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number CAS NO. 77278-86-5, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a tert-butyl group and a piperazine ring with an attached cyanoethyl side chain contributes to its distinctive reactivity and functionality, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure is characterized by a tert-butyl 4-(2-cyanoethyl)piperazine-1-carboxylate moiety, which plays a crucial role in its chemical behavior. The tert-butyl group, known for its steric hindrance, influences the compound's solubility and interaction with biological targets, while the piperazine ring is a common pharmacophore in many drugs due to its ability to form hydrogen bonds and interact with biological receptors. The cyanoethyl side chain adds another layer of complexity, providing a site for further functionalization and modification.

In recent years, the pharmaceutical industry has seen a growing interest in piperazine derivatives due to their broad range of biological activities. Piperazine-based compounds have been explored for their potential in treating neurological disorders, infectious diseases, and cancer. The tert-butyl 4-(2-cyanoethyl)piperazine-1-carboxylate derivative, in particular, has been investigated for its role as a building block in the synthesis of more complex molecules. Its unique structure allows for the introduction of additional functional groups, enabling the creation of novel drug candidates with tailored properties.

One of the most compelling aspects of this compound is its utility in medicinal chemistry as a precursor for more sophisticated molecules. Researchers have leveraged its reactivity to develop new analogs with enhanced pharmacological profiles. For instance, modifications to the cyanoethyl group have led to the discovery of compounds with improved binding affinity and selectivity towards specific biological targets. These advancements highlight the importance of tert-butyl 4-(2-cyanoethyl)piperazine-1-carboxylate in driving innovation in drug design.

The compound's synthesis involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group and the cyanoethyl side chain necessitates careful selection of reagents and catalysts to ensure high yield and purity. Recent studies have focused on optimizing these synthetic pathways to improve efficiency and scalability, which is crucial for industrial applications. Advances in green chemistry principles have also been applied to minimize waste and reduce environmental impact during production.

Beyond its synthetic utility, tert-butyl 4-(2-cyanoethyl)piperazine-1-carboxylate has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest it may interact with enzymes and receptors involved in disease pathways. For example, derivatives of this compound have been investigated for their anti-inflammatory and antiviral properties. While further research is needed to fully elucidate its therapeutic potential, these preliminary findings underscore its significance in drug discovery efforts.

The growing interest in this compound is also driven by its versatility as a chemical probe. Researchers use it to study enzyme mechanisms and explore new drug targets by designing analogs that modulate specific biological processes. The ability to systematically modify its structure allows for a detailed understanding of structure-activity relationships (SAR), which is essential for rational drug design. This approach has led to the identification of lead compounds that are now being advanced into clinical trials.

In conclusion, tert-butyl 4-(2-cyanoethyl)piperazine-1-carboxylate (CAS NO. 77278-86-5) represents a valuable asset in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new ways to utilize this compound, it is likely to remain a cornerstone in the quest for innovative treatments across various medical disciplines.